1,1,1,3,3,3-hexafluoropropan-2-yl sulfamate
Overview
Description
Chemical Reactions Analysis
While specific chemical reactions involving “1,1,1,3,3,3-hexafluoropropan-2-yl sulfamate” are not available, it’s known that “1,1,1,3,3,3-Hexafluoro-2-propanol” (HFP) has been found to be a superior solvent for the generation of radical cations, in many cases increasing their half-lives by a factor of 10 compared with those pertaining to trifluoroacetic acid .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1,1,3,3,3-hexafluoropropan-2-yl sulfamate involves the reaction of 1,1,1,3,3,3-hexafluoropropan-2-ol with sulfamic acid in the presence of a dehydrating agent.", "Starting Materials": [ "1,1,1,3,3,3-hexafluoropropan-2-ol", "sulfamic acid", "dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "1. To a solution of 1,1,1,3,3,3-hexafluoropropan-2-ol in anhydrous dichloromethane, add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) dropwise under stirring at room temperature.", "2. Continue stirring the reaction mixture for 1-2 hours until the evolution of gas ceases.", "3. Remove the excess dehydrating agent by distillation under reduced pressure.", "4. To the resulting intermediate, add sulfamic acid in anhydrous dichloromethane under stirring at room temperature.", "5. Continue stirring the reaction mixture for 12-24 hours until TLC analysis shows complete consumption of the starting material.", "6. Quench the reaction by adding water and extract the product with dichloromethane.", "7. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "8. Purify the product by column chromatography using a suitable solvent system (e.g. hexane/ethyl acetate) to obtain 1,1,1,3,3,3-hexafluoropropan-2-yl sulfamate as a white solid." ] } | |
CAS RN |
637772-38-4 |
Product Name |
1,1,1,3,3,3-hexafluoropropan-2-yl sulfamate |
Molecular Formula |
C3H3F6NO3S |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
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